Cas no 5990-63-6 (meso-Tartaric acid monohydrate)

• Product Name: meso-Tartaric acid monohydrate
• CAS No: 5990-63-6
• MF: C₄H₈O₇
• MW: 168.102122306824
• MDL: MFCD00150742
• CID: 366877
• PubChem ID: 57653673
• Update Time: 2025-04-19

meso-Tartaric acid monohydrate Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-dihydroxy-, monohydrate, (2R,3S)-rel- (9CI)
• Mesotartaric Acid Monohydrate
• (R*,S*)-2,3-dihydroxy-butanedioic acid,monohydrate
• (R,S)-tartaric acid monohydrate
• (R,S)-Weinsaeure-monohydrat
• 95350_ALDRICH
• 95350_FLUKA
• Ambap
• ANW-33393
• CTK8B1995
• Mesoweinsaeuremonohydrat
• Mesoweinsaeure-Monohydrat
• meso-Tartaric Acid Monohydrate
• (2R,3S)-2,3-Dihydroxysuccinic acid hydrate
• Butanedioic acid, 2,3-dihydroxy-, monohydrate, (2R,3S)-rel-
• C4H6O6.H2O
• MesotartaricAcidMonohydrate
• UUDLQDCYDSATCH-NUGIMEKKSA-N
• 7228AF
• meso-Tartaric acid monohydrate

• MDL： MFCD00150742
• Inchi： 1S/C4H6O6.H2O/c5-1(3(7)8)2(6)4(9)10;/h1-2,5-6H,(H,7,8)(H,9,10);1H2/t1-,2+;
• InChI Key： UUDLQDCYDSATCH-NUGIMEKKSA-N
• SMILES： O[C@@H](C(=O)O)[C@@H](C(=O)O)O.O

Computed Properties

• Exact Mass: 168.02694
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Topological Polar Surface Area: 116

Experimental Properties

• Melting Point: 165-166 °C (anhydrous) (lit.)
• PSA: 146.56
• Merck: 9071

meso-Tartaric acid monohydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：S26-S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters